Cas no 671794-74-4 (4-(2-Aminobenzoyl)piperazin-2-one)

4-(2-Aminobenzoyl)piperazin-2-one structure
671794-74-4 structure
Product Name:4-(2-Aminobenzoyl)piperazin-2-one
CAS No:671794-74-4
MF:C11H13N3O2
MW:219.239822149277
MDL:MFCD05666702
CID:1070402
PubChem ID:2142908
Update Time:2025-04-20

4-(2-Aminobenzoyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Aminobenzoyl)piperazin-2-one
    • 4-(2-Aminobenzoyl)-2-piperazinone
    • 4-(2-aminobenzoyl)-2-piperazinone(SALTDATA: FREE)
    • 4-[(2-aminophenyl)carbonyl]piperazin-2-one
    • AC1M2FW1
    • AN-329
    • ARONIS007146
    • CTK5C5818
    • MolPort-001-595-092
    • SR-01000304291-1
    • 671794-74-4
    • HMS1619P20
    • SR-01000304291
    • CS-0293541
    • AKOS000133336
    • SDCCGMLS-0065599.P001
    • DTXSID70366701
    • Z57663741
    • AN-329/42955196
    • WBB79474
    • EN300-237812
    • MFCD05666702
    • STK327885
    • MDL: MFCD05666702
    • Inchi: 1S/C11H13N3O2/c12-9-4-2-1-3-8(9)11(16)14-6-5-13-10(15)7-14/h1-4H,5-7,12H2,(H,13,15)
    • InChI Key: OHLNGCFPKOPOOS-UHFFFAOYSA-N
    • SMILES: O=C1CN(C(C2C=CC=CC=2N)=O)CCN1

Computed Properties

  • Exact Mass: 219.10089
  • Monoisotopic Mass: 219.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • Density: 1.294
  • Boiling Point: 541.2°C at 760 mmHg
  • Flash Point: 281.1°C
  • Refractive Index: 1.618
  • PSA: 75.43

4-(2-Aminobenzoyl)piperazin-2-one Pricemore >>

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